4-methoxy-N-(2-methoxy-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)benzenesulfonamide

• IUPAC Name: 4-methoxy-N-[2-methoxy-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C21H20N4O5S/c1-28-15-5-7-16(8-6-15)31(26,27)24-17-12-14(4-9-19(17)29-2)18-13-25-20(22-18)10-11-21(23-25)30-3/h4-13,24H,1-3H3
• InChI Key: OBTDGJKGGZQZGO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)NC2=C(C=CC(=C2)C3=CN4C(=N3)C=CC(=N4)OC)OC
• Molecular Formula: C21H20N4O5S
• Molecular Weight: 440.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple methoxy groups and an imidazo[1,2-b]pyridazin-2-yl group attached to a phenyl ring. Unfortunately, detailed structural analysis such as NMR, FTIR, and mass spectra are not available in the search results.

Scientific Research Applications

Novel Synthesis of Omeprazole and Pharmaceutical Impurities of Proton Pump Inhibitors

This review focuses on novel methods for the synthesis of omeprazole, a proton pump inhibitor, and the study of its pharmaceutical impurities. The synthesis process involves steps that might share similarities with the compound , highlighting the complexities and considerations in developing drugs with specific functions, such as inhibiting gastric ATPase enzyme by oxidizing its sulfhydryl groups (Saini, Majee, Chakraborthy, & Salahuddin, 2019).

DNA Minor Groove Binder Hoechst 33258 and its Analogues

Hoechst 33258, known for its strong binding to the minor groove of double-stranded B-DNA, showcases the potential applications of compounds like the one in biochemistry and molecular biology. This synthetic dye's applications in chromosome and nuclear staining, and as radioprotectors and topoisomerase inhibitors, demonstrate the diverse roles that structurally complex compounds can play in scientific research (Issar & Kakkar, 2013).

Fascinating Variability in Chemistry and Properties

This review highlights the chemical diversity and properties of compounds containing pyridine and benzimidazole groups, similar to the structural features of the compound . Such studies underline the importance of these compounds in developing materials with specific biological, electrochemical, or magnetic properties, suggesting potential research applications for the compound (Boča, Jameson, & Linert, 2011).

Functionalized Quinazolines and Pyrimidines for Optoelectronic Materials

This review discusses the application of quinazoline and pyrimidine derivatives in optoelectronic materials. The incorporation of these fragments into π-extended conjugated systems for the creation of novel materials suggests that the compound could also find application in material science, particularly in the development of luminescent molecules and chelate compounds (Lipunova, Nosova, Charushin, & Chupakhin, 2018).